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Compound of Interest

Compound Name: Irigenin

Cat. No.: B162202 Get Quote

Essential Safety and Handling Guide for Irigenin
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Irigenin. The following procedural

guidance is designed to ensure safe laboratory practices and mitigate risks associated with this

compound.

Hazard Identification and Classification
Irigenin is classified with several hazards that necessitate careful handling.[1][2] It is harmful if

swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Additionally, it may

cause respiratory irritation and is recognized as very toxic to aquatic life with long-lasting

effects.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

H410: Very toxic to aquatic life with long lasting effects[2]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[2][3]

Engineering controls, such as ensuring adequate ventilation and providing accessible safety

showers and eye wash stations, are also essential.[1][2]

Protection Type Required PPE Specifications and Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

dust, preventing serious eye

irritation.[1][2]

Hand Protection
Protective, chemical-resistant

gloves

Prevents skin contact and

irritation.[1][2]

Body Protection
Impervious clothing /

Laboratory coat

Protects skin from accidental

contact and contamination of

personal clothing.[1][2]

Respiratory Suitable respirator

Required to prevent respiratory

tract irritation, especially when

handling the powder form and

creating dust.[1][2] Use only in

well-ventilated areas.[1]

Operational Plan: Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical for safety and maintaining the

integrity of the compound.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is worn correctly. Work should be

conducted in a designated area, preferably within a chemical fume hood or a well-ventilated

laboratory space.[1][2]

Handling: Avoid direct contact with skin and eyes.[1][2] Minimize the formation of dust and

aerosols during weighing and transfer.[1][2]
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Usage: Do not eat, drink, or smoke in the area where Irigenin is being handled.[1][2]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1][2] Contaminated clothing should be removed and washed before reuse.[1]

Storage Requirements:

Store in a cool, well-ventilated, and locked-up area.[1][2]

Keep the container tightly sealed to prevent contamination and exposure to moisture.[1][2]

For long-term stability, store Irigenin powder at -20°C.[2] If in a solvent, store at -80°C for up

to 6 months or -20°C for up to 1 month, protected from light.[4]

Keep away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1][2]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for several minutes, removing contact

lenses if present and easy to do.[1][2] Seek

prompt medical attention.[1]

Skin Contact

Wash the affected area thoroughly with plenty of

soap and water.[1] Remove contaminated

clothing and shoes.[1][2] Call a physician if

irritation persists.[1]

Inhalation

Move the individual to fresh air immediately.[1]

[2] If breathing is difficult, administer oxygen or

perform cardiopulmonary resuscitation (CPR) if

necessary.[1][2]

Ingestion

Rinse the mouth with water.[1][2] Do NOT

induce vomiting.[2] Call a poison control center

or a physician for guidance.[2]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory and

environmental safety.

Spill Containment and Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.[1][2]

Ventilate: Ensure the area is well-ventilated.[1][2]

Contain: Use full personal protective equipment.[1][2] Prevent further leakage or spillage and

keep the material away from drains and water courses.[1][2]

Clean: For solid spills, carefully sweep or scoop up the material. For solutions, absorb with a

liquid-binding material like diatomite or universal binders.[1][2]

Decontaminate: Scrub surfaces and equipment with alcohol after material removal.[2]
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Dispose: Place all contaminated materials into a sealed container for proper disposal.[2]

Disposal Protocol:

All waste containing Irigenin must be treated as hazardous waste.

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[1][2] Do not release into the environment.[2]

Quantitative Safety Data
Currently, there are no established occupational exposure limits (OELs) for Irigenin.[1][2] This

underscores the importance of adhering to the principle of keeping exposure as low as

reasonably achievable (ALARA) through rigorous engineering controls and consistent use of

PPE.

Parameter Value Reference

Occupational Exposure Limit

(OEL)
Not Established [1][2]

Visualized Workflows and Pathways
To further clarify procedures and the compound's mechanism of action, the following diagrams

have been generated.
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Diagram 1: Safe Handling Workflow for Irigenin
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Caption: A workflow for the safe handling of Irigenin.
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Diagram 2: Simplified Irigenin-Induced Apoptosis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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